3,4-Di-O-acetyl-6-deoxy-L-glucal
Overview
Description
3,4-Di-O-acetyl-6-deoxy-L-glucal, also known as Di-O-acetyl-L-rhamnal, is a chemical compound with the molecular formula C10H14O5 . It is a member of dicarboxylic acids and O-substituted derivatives . This compound is a versatile intermediate for the synthesis of a number of 2,6-dideoxy sugars commonly found in natural products .
Synthesis Analysis
1,5-Anhydro-2-deoxy-arabino-hex-1-enitols, such as this compound, are used directly in synthesis or converted into deoxy sugar hemiacetal donors for highly stereoselective glycosylation reactions . The preparation of these molecules typically involves converting the C–6 oxygen of d-glucal into either a sulfonate ester or a halide, followed by reduction .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringCC1OC=CC (OC (C)=O)C1OC (C)=O . The InChI key for this compound is NDEGMKQAZZBNBB-JUWDTYFHSA-N . Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it is known to be a DNA-binding agent .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 214.22 . The compound has an optical rotation of [α]/D 55°, c = 1 in chloroform . Its refractive index is n20/D 1.454 , and it has a boiling point of 68-69 °C/0.06 mmHg . The density of this compound is 1.116 g/mL at 25 °C .Scientific Research Applications
Synthesis and Chemical Reactions
3,4-Di-O-acetyl-6-deoxy-L-glucal has been extensively studied for its potential in various chemical synthesis processes. For example, its reduction with nickel boride and thiolacetic acid leads to different products, showcasing its versatility in chemical transformations. The compound exhibits interesting reactions under different conditions, such as rearrangement to form (1R)-(2-furyl)-2-acetamidoethanol and undergoing intramolecular palladium (II) catalyzed cyclization reactions (Mathews & Zajac, 1995).
Electrochemical Applications
In electrochemistry, this compound has been utilized in bromochlorination reactions. This involves generating a halogenating agent electrochemically and reacting it with the compound to yield specific glycopyranosyl chlorides. These reactions demonstrate the compound's utility in developing new methodologies in organic electrochemistry (Damljanović et al., 2011).
Photochemical Reactions
The compound has also been a subject of interest in photochemical studies. For instance, 3,4,6-Tri-O-acetyl-D-glucal, a related compound, has been used in photochemical reactions with lactonitrile, leading to significant findings in the field of photochemistry of carbohydrates (MatsuuraKazuo et al., 1972).
Catalysis and Reaction Mechanisms
The compound's interaction with various catalysts and its role in different reaction mechanisms have been extensively studied. For example, research has delved into its reaction in the presence of mercuric sulfate, leading to the formation of specific aldehydes and discussing potential mechanisms for these transformations (Gonzalez et al., 1975).
Synthesis of Biochemical Compounds
The compound has been employed in the synthesis of biochemically significant compounds, such as L-ristosamine and L-epi-daunosamine glycosides. This highlights its potential in the synthesis of complex organic molecules with potential applications in medicinal chemistry and biochemistry (Ding et al.,2011)
properties
IUPAC Name |
[(2S,3S,4S)-3-acetyloxy-2-methyl-3,4-dihydro-2H-pyran-4-yl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O5/c1-6-10(15-8(3)12)9(4-5-13-6)14-7(2)11/h4-6,9-10H,1-3H3/t6-,9-,10-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDEGMKQAZZBNBB-JUWDTYFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C=CO1)OC(=O)C)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H](C=CO1)OC(=O)C)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
34819-86-8 |
Source
|
| Record name | Di-O-acetyl-L-rhamnal | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=34819-86-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,5-dianhydro-2,6-dideoxy-L-arabino-hex-1-enitol diacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.465 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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